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SCR7 Overview & Key Data

SCR7 is a DNA ligase IV inhibitor that blocks the Non-Homologous End Joining (NHEJ) DNA repair

pathway. It is commonly used to enhance the efficiency of CRISPR-Cas9-mediated Homology-Directed

Repair (HDR) and has been investigated for its anticancer properties [1] [2] [3].

SCR7 exists in two primary forms:

SCR7 (unstable form): The original compound, which is unstable and autocyclizes into SCR7
pyrazine [2].
SCR7 pyrazine (stable form): The stable, active form used in most documented experiments [4] [2]

[3]. The information below pertains to SCR7 pyrazine.

Solubility & Storage [1] [4] [2]

Property Specification

Molecular Weight 332.38 g/mol (pyrazine) / 334.39 g/mol

CAS Number 14892-97-8 (pyrazine) / 1533426-72-0

Solubility in DMSO ~45 mg/mL (134.57 mM) to 66 mg/mL (198.57 mM). Sonication is

recommended.

Solubility in Water Insoluble or slightly soluble (< 1 mg/mL)
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Property Specification

Solubility in
Ethanol

~3 mg/mL (9.03 mM). Sonication is recommended.

Storage (Powder) -20°C for 3 years / 4°C for 2 years

Storage (Solution) -80°C for 6 months / -20°C for 1 month

SCR7 DMSO Stock Solution Preparation

Standard Protocol for 10 mM Stock Solution

Calculations: To prepare 1 mL of a 10 mM stock solution, weigh 3.32 mg of SCR7 pyrazine (Mol. Wt.
332.38 g/mol).

Dissolution: Add the powder to a sterile vial and add 1 mL of fresh, anhydrous DMSO.
Aid Dissolution: If the powder does not dissolve completely, warm the tube at 37°C for 10 minutes
and/or sonicate it in an ultrasonic water bath for a short period [1] [3].
Aliquoting: Once fully dissolved, immediately aliquot the solution into smaller, single-use vials to

avoid repeated freeze-thaw cycles.
Storage: Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for short-term

use (up to 1 month) [2] [5].

Experimental Use & In Vivo Formulation

In Vitro Cell Culture Application [6] [5]

Serial Dilution: Do not dilute the DMSO stock directly into a large volume of aqueous buffer or

culture medium, as this will cause the compound to precipitate. First, perform serial dilutions in DMSO
to a concentration near your final working concentration, then add this intermediate dilution to the

medium.
Final DMSO Concentration: The final concentration of DMSO in your cell culture medium should

ideally be ≤ 0.5% to avoid cellular toxicity. Always include a vehicle control with the same
concentration of DMSO.

In Vivo Administration Formulation [2] [5]
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A common formulation for in vivo studies (e.g., intraperitoneal injection in mice) is as follows:

Formulation: 10% DMSO + 40% PEG300 + 5% Tween 80 + 45% Saline.
Preparation:

Dissolve SCR7 pyrazine in a small volume of DMSO (e.g., 100 μL for a 25 mg/mL DMSO
stock).

Add PEG300 (400 μL) and mix thoroughly.
Add Tween 80 (50 μL) and mix thoroughly.

Finally, add saline (450 μL) to bring the solution to the desired volume.
The final DMSO concentration in the injected solution should preferably be ≤ 2% [5].

Troubleshooting FAQs

Q1: My inhibitor precipitates when I add the DMSO stock to my cell culture medium. What should I

do? [6] A1: This is a common issue. Avoid adding a highly concentrated DMSO stock directly to the

medium. Instead, create an intermediate dilution in DMSO first, then add this to the aqueous solution.

Ensuring the DMSO used is fresh and anhydrous can also help.

Q2: How can I verify the concentration of my stock solution? [6] A2: You can use spectrophotometry.

The relationship is defined by Beer's Law (A = εbc). If the molar absorptivity (ε) of SCR7 is known, you can

measure the absorbance (A) of a diluted sample to calculate its concentration (c). Alternatively, you can

establish a calibration curve with known standards.

Q3: Why is my SCR7 solution less effective after a few months at -20°C? [6] [5] A3: Solutions of small

molecules can lose potency over time, especially in the presence of trace moisture. For long-term stability,

store stock solutions at -80°C and avoid repeated freeze-thaw cycles by using single-use aliquots. Solutions

stored at -20°C are best used within one month.

Q4: Can I use water or ethanol instead of DMSO to prepare SCR7? [1] [4] [6] A4: SCR7 is insoluble in

water and has limited solubility in ethanol. DMSO is the recommended solvent for creating concentrated

stock solutions. The resulting DMSO stock can then be diluted into ethanol for certain applications, but

water is not suitable.

SCR7 Mechanism and Experimental Workflow

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 3 / 6 Tech Support

https://www.smolecule.com/products/s548258?utm_src=pdf-body
https://www.medchemexpress.com/Technical%20Support.htm?srsltid=AfmBOoqi9_XlrTf-CAKGunredtbRjgYPiV_jAdbBduBmCOVyFNxKd0IR
https://www.sigmaaldrich.com/US/en/technical-documents/technical-article/protein-biology/interrogation-protein-pathways/faqs-inhibitor-preparation?srsltid=AfmBOopUnQbCrqIZSAntt3JMYdHaRm2pzMxr8iDZaEtcuFh68KG3I2qX
https://www.sigmaaldrich.com/US/en/technical-documents/technical-article/protein-biology/interrogation-protein-pathways/faqs-inhibitor-preparation?srsltid=AfmBOopUnQbCrqIZSAntt3JMYdHaRm2pzMxr8iDZaEtcuFh68KG3I2qX
https://www.smolecule.com/products/s548258?utm_src=pdf-body
https://www.smolecule.com/products/s548258?utm_src=pdf-body
https://www.sigmaaldrich.com/US/en/technical-documents/technical-article/protein-biology/interrogation-protein-pathways/faqs-inhibitor-preparation?srsltid=AfmBOopUnQbCrqIZSAntt3JMYdHaRm2pzMxr8iDZaEtcuFh68KG3I2qX
https://www.medchemexpress.com/Technical%20Support.htm?srsltid=AfmBOoqi9_XlrTf-CAKGunredtbRjgYPiV_jAdbBduBmCOVyFNxKd0IR
https://www.smolecule.com/products/s548258?utm_src=pdf-body
https://www.apexbt.com/scr7.html
https://www.targetmol.com/compound/scr7%20pyrazine
https://www.sigmaaldrich.com/US/en/technical-documents/technical-article/protein-biology/interrogation-protein-pathways/faqs-inhibitor-preparation?srsltid=AfmBOopUnQbCrqIZSAntt3JMYdHaRm2pzMxr8iDZaEtcuFh68KG3I2qX
https://www.smolecule.com/products/s548258?utm_src=pdf-body
https://www.smolecule.com/products/s548258?utm_src=pdf-body
https://www.smolecule.com/products/s548258?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


The following diagrams illustrate how SCR7 functions and a typical workflow for its use in a CRISPR-Cas9

experiment.
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Typical Workflow for CRISPR-Cas9 HDR Enhancement [1] [3]
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United

States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 6 / 6 Tech Support

https://www.targetmol.com/compound/scr7%20pyrazine
https://www.medchemexpress.com/Technical%20Support.htm?srsltid=AfmBOoqi9_XlrTf-CAKGunredtbRjgYPiV_jAdbBduBmCOVyFNxKd0IR
https://www.sigmaaldrich.com/US/en/technical-documents/technical-article/protein-biology/interrogation-protein-pathways/faqs-inhibitor-preparation?srsltid=AfmBOopUnQbCrqIZSAntt3JMYdHaRm2pzMxr8iDZaEtcuFh68KG3I2qX
https://www.smolecule.com/products/b548258#scr7-dmso-stock-solution-preparation
https://www.smolecule.com/products/b548258#scr7-dmso-stock-solution-preparation
https://www.smolecule.com/products/b548258#scr7-dmso-stock-solution-preparation
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s548258?utm_src=pdf-bulk
https://www.smolecule.com/products/s548258?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

